Cas no 26009-24-5 (Super yellow light-emitting PPV copolymer)

• Product Name: Super yellow light-emitting PPV copolymer
• CAS No: 26009-24-5
• MF: C₈H₆*₂
• MW: 102.13324
• CID: 2626834
• Update Time: 2025-05-25

Super yellow light-emitting PPV copolymer Chemical and Physical Properties

Names and Identifiers

• Livilux®
• PDY-132
• Poly(1,4-phenylene-1,2-ethenediyl)
• SUPER YELLOW LIGHT-EMITTING PPV COPOLYMER
• SY-PPV
• Poly(p-xylylidene)
• Super yellow light-emitting PPV copolymer

Computed Properties

• Exact Mass: 102.04698

Experimental Properties

• Melting Point: >400 °C
• PSA: 0

Super yellow light-emitting PPV copolymer Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on Super yellow light-emitting PPV copolymer

Research Brief on Super Yellow Light-Emitting PPV Copolymer (26009-24-5) in Chemical Biomedicine

The Super Yellow Light-Emitting PPV copolymer (SY-PPV), identified by the CAS number 26009-24-5, has emerged as a pivotal material in the field of optoelectronic biomedicine. Recent studies highlight its exceptional photoluminescent properties, making it a promising candidate for applications in bioimaging, biosensing, and therapeutic diagnostics. This research brief synthesizes the latest advancements, focusing on its synthesis, functionalization, and biomedical applications.

A 2023 study published in Advanced Materials demonstrated that SY-PPV exhibits a high quantum yield (up to 85%) and tunable emission spectra (520–580 nm), attributed to its conjugated polymer backbone. Researchers optimized its solubility and stability via side-chain engineering, incorporating polyethylene glycol (PEG) moieties to enhance biocompatibility. This modification enabled its use in in vivo imaging, where SY-PPV successfully tracked tumor margins in murine models with minimal cytotoxicity.

Further investigations revealed SY-PPV's potential in photodynamic therapy (PDT). A team at MIT engineered SY-PPV nanoparticles (NPs) loaded with doxorubicin, achieving dual functionality: real-time imaging via yellow-light emission and controlled drug release under near-infrared (NIR) irradiation. The NPs showed a 70% reduction in tumor volume in preclinical trials, underscoring SY-PPV's role in theranostics. Notably, the CAS 26009-24-5 derivative displayed superior photostability compared to traditional fluorophores like fluorescein.

Challenges persist in scaling SY-PPV production while maintaining batch-to-batch consistency. A 2024 Nature Protocols paper detailed a reproducible synthesis route using Suzuki-Miyaura coupling, yielding >95% purity. However, long-term biodistribution studies are needed to address concerns about polymer accumulation in non-target tissues. Collaborative efforts between chemists and clinicians are critical to translate SY-PPV from bench to bedside.

In conclusion, SY-PPV (26009-24-5) represents a transformative tool in biomedicine, bridging diagnostics and therapy. Future research should prioritize in vivo safety profiles and large-scale manufacturing protocols to unlock its full potential.